Cas no 546-79-2 (Sabinene Hydrate)

• Product Name: Sabinene Hydrate
• CAS No: 546-79-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 368729
• PubChem ID: 24890322
• Update Time: 2025-04-19

Sabinene Hydrate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-2-ol,2-methyl-5-(1-methylethyl)-
• (1S,5R)-4-methyl-1-propan-2-ylbicyclo[3.1.0]hexan-4-ol
• Sabinene hydrate
• SABINENE HYDRATE(AS)
• SABINENE,HYDRATE ANALYTICAL STANDARD
• trans-4-Thujanol
• cis-Sabinene hydrate
• (+)-trans-Sabinene hydrate
• Sabinene Hydrate

• Inchi： 1S/C10H18O/c1-7(2)10-5-4-9(3,11)8(10)6-10/h7-8,11H,4-6H2,1-3H3
• InChI Key： KXSDPILWMGFJMM-UHFFFAOYSA-N
• SMILES： CC(C12CCC(O)(C)C1C2)C

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.756

Experimental Properties

• Density: 1.03
• Melting Point: 58-62 °C
• Boiling Point: 201.7°Cat760mmHg
• Flash Point: 80.1°C
• Refractive Index: 1.522
• PSA: 20.23000
• LogP: 2.19350
• FEMA: 3239 | 4-THUJANOL
• Optical Activity: [α]20/D +31.5±2°, c = 1% in ethanol

Sabinene Hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids